Cas no 78451-11-3 (Ethyl 2-chloro-4-methyloxazole-5-carboxylate)

Ethyl 2-chloro-4-methyloxazole-5-carboxylate is a versatile heterocyclic compound featuring a chloro-substituted oxazole core with a methyl group at the 4-position and an ester functional group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro and ester groups offer reactive sites for further functionalization, enabling diverse derivatization pathways. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in multistep reactions. The compound is particularly useful in the development of biologically active molecules due to its oxazole scaffold, which is prevalent in medicinal chemistry.

Ethyl 2-chloro-4-methyloxazole-5-carboxylate structure

78451-11-3 structure

Product Name:Ethyl 2-chloro-4-methyloxazole-5-carboxylate

CAS No:78451-11-3

MF:C₇H₈ClNO₃

MW:189.596321105957

MDL:MFCD12031294

CID:1015881

PubChem ID:12785852

Update Time:2025-10-06

Ethyl 2-chloro-4-methyloxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-4-methyloxazole-5-carboxylate
- Ethyl 2-chloro-4-methyl-1,3-oxazole-5-carboxylate
- AB65294
- AK127210
- KB-201311
- MolPort-020-001-276
- SBB069310
- SureCN779128
- STXSAAHINIUMBV-UHFFFAOYSA-N
- FCH1185050
- AX8249001
- ethyl 2-chloro-4-methyl-5-oxazolecarboxylate
- A839426
- ethyl 2-chloranyl-4-methyl-1,3-oxazole-5-carboxylate
- 2-chloro-4-methyl-5-oxazolecarboxylic acid ethyl ester
- MDL： MFCD12031294
- Inchi： 1S/C7H8ClNO3/c1-3-11-6(10)5-4(2)9-7(8)12-5/h3H2,1-2H3
- InChI Key： STXSAAHINIUMBV-UHFFFAOYSA-N
- SMILES： ClC1=NC(C)=C(C(=O)OCC)O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 176
Topological Polar Surface Area: 52.3

Ethyl 2-chloro-4-methyloxazole-5-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Ethyl 2-chloro-4-methyloxazole-5-carboxylate Pricemore >>

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